![molecular formula C12H18N2 B070097 3-Methyl-1-(4-methylphenyl)piperazine CAS No. 180622-24-6](/img/structure/B70097.png)
3-Methyl-1-(4-methylphenyl)piperazine
Overview
Description
3-Methyl-1-(4-methylphenyl)piperazine is used in the preparation of derivatives useful in the treatment of neurological disorders . It is also a useful synthetic intermediate in the synthesis of 3-Desmethyl 4-Methyl Meclizine Dihydrochloride, a metabolite of Meclizine, which is an antiemetic .
Synthesis Analysis
Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of 3-Methyl-1-(4-methylphenyl)piperazine is represented by the empirical formula C12H18N2 . The SMILES string isCC1=CC=C(C=C1)N2CC(NCC2)C.[H]O[H].[H]Cl.[H]Cl
. Chemical Reactions Analysis
Piperazine derivatives have shown a wide range of biological and pharmaceutical activity. They are employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . The synthesized oxadiazolopiperazine derivatives showed protein kinase inhibition activity .Physical And Chemical Properties Analysis
3-Methyl-1-(4-methylphenyl)piperazine is a solid substance . Its molecular weight is 281.22 . The InChI string is1S/C12H18N2.2ClH.H2O/c1-10-3-5-12(6-4-10)14-8-7-13-11(2)9-14;;;/h3-6,11,13H,7-9H2,1-2H3;2*1H;1H2
.
Scientific Research Applications
Synthesis of Piperazine Derivatives
“3-Methyl-1-(4-methylphenyl)piperazine” is a type of piperazine derivative. Piperazine and its derivatives show a wide range of biological and pharmaceutical activity . They are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .
Synthesis of Substituted Piperazines
This compound can be used in the synthesis of substituted piperazines. For instance, the ring formation reaction between (S,S)-N,N’-bisnosyl diamine 1 and diphenylvinylsulfonium triflate 2 in the presence of DBU leads to protected piperazines 3 in 81–91% yields .
Synthesis of Piperazinopyrrolidinones
Deprotection of piperazines 3 with PhSH followed by selective intramolecular cyclization reaction gives piperazinopyrrolidinones 4 . This shows the potential of “3-Methyl-1-(4-methylphenyl)piperazine” in the synthesis of complex organic compounds.
Synthesis of 3-Desmethyl 4-Methyl Meclizine Dihydrochloride
“3-Methyl-1-(4-methylphenyl)piperazine” is a useful synthetic intermediate in the synthesis of 3-Desmethyl 4-Methyl Meclizine Dihydrochloride . This compound is a metabolite of Meclizine, which is an antiemetic .
Synthesis of Inhibitors of Acetylcholinesterase (AChE) and Butyrylcholinesterase
This compound is also used in the synthesis of inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase . These inhibitors have potential applications in the treatment of Alzheimer’s disease and other conditions involving cholinergic dysfunction.
Intestinal Permeation Enhancers
Piperazine derivatives, including “3-Methyl-1-(4-methylphenyl)piperazine”, have been investigated as intestinal permeation enhancers . These compounds could potentially improve the oral bioavailability of drugs.
Safety And Hazards
Future Directions
properties
IUPAC Name |
3-methyl-1-(4-methylphenyl)piperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-10-3-5-12(6-4-10)14-8-7-13-11(2)9-14/h3-6,11,13H,7-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUVOURRQFIQWTK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)C2=CC=C(C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20454627 | |
Record name | 3-methyl-1-(4-methylphenyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20454627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-1-(4-methylphenyl)piperazine | |
CAS RN |
180622-24-6 | |
Record name | 3-methyl-1-(4-methylphenyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20454627 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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